(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester

• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• IUPAC Name: butyl 2-(1,3-dioxoisoindol-2-yl)acetate
• InChI: InChI=1S/C14H15NO4/c1-2-3-8-19-12(16)9-15-13(17)10-6-4-5-7-11(10)14(15)18/h4-7H,2-3,8-9H2,1H3
• InChI Key: DDCPIBTYPYGETI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CN1C(=O)C2=CC=CC=C2C1=O

Description

(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 160 ml of butanol, 20.0 g of (1,3-dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid (94.6 mmol) and 2.0 ml of concentrated sulfuric acid was refluxed with stirring for 24 h. Then 5 g of sodium bicarbonate were added in portions, stirring continued at r.t. for 5 min and the solvent evaporated in vacuo. The residue was partitioned between 100 ml of water and 100 ml of ethyl acetate. The organic phase was washed with 100 ml of brine, dried over sodium sulfate and was evaporated in vacuo to give a yellowish oil that later solidified. 24.02 g of the title compound were obtained; MS-(+)-ion: M+1=261.9.